4-(4-((5-Methylthiophen-2-yl)sulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C14H15F3N4O2S2/c1-10-2-3-13(24-10)25(22,23)21-6-4-20(5-7-21)12-8-11(14(15,16)17)18-9-19-12/h2-3,8-9H,4-7H2,1H3
• InChI Key: JSWBQPCVMAHXHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C14H15F3N4O2S2
• Molecular Weight: 392.4 g/mol

Description

4-(4-((5-Methylthiophen-2-yl)sulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C14H15F3N4O2S2 and its molecular weight is 392.42. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

A study investigated the synthesis and antiproliferative activity of pyrimidine derivatives against human cancer cell lines. Compounds were evaluated for their effect using the MTT assay method, with some demonstrating good activity against multiple cancer cell lines, suggesting potential as anticancer agents (Mallesha et al., 2012).

Pharmacological Properties

Another research synthesized pyrimidines with a methylthio substituent, showing a profile that includes antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties. This indicates a broad spectrum of potential therapeutic applications for similar compounds (Mattioda et al., 1975).

Antibacterial Agents

A series of pyrimidine derivatives were prepared and evaluated for their antibacterial activity, particularly against gram-negative bacteria, including Pseudomonas aeruginosa. The study highlights the significance of structural modifications in enhancing antibacterial efficacy (Matsumoto & Minami, 1975).

Herbicidal Applications

Research into new pyrimidine and triazine intermediates for herbicidal sulfonylureas indicates the utility of such compounds in agricultural settings, especially for selective post-emergence herbicides in crops like cotton and wheat (Hamprecht et al., 1999).

Synthesis and Biological Activity

A novel thieno[2,3-d]pyrimidine compound bearing a sulfonylurea moiety was synthesized, showcasing the process of creating compounds with potential biological activities. This underlines the chemical versatility and potential applications in drug development (Chen et al., 2014).

Antioxidant Properties for Age-Related Diseases

Analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide with free radical scavenger groups were synthesized, indicating potential for preventive treatment of cataract, age-related macular degeneration (AMD), and Alzheimer's dementia (AD) due to their protective effects against oxidative stress (Jin et al., 2010).